![molecular formula C12H14O B161025 3-Methyl-1-phenylpent-1-yn-3-ol CAS No. 1966-65-0](/img/structure/B161025.png)
3-Methyl-1-phenylpent-1-yn-3-ol
Overview
Description
3-Methyl-1-phenylpent-1-yn-3-ol is a chemical compound with the molecular formula C12H14O . It has a molecular weight of 174.2390 . This compound is also known as propargyl alcohol .
Synthesis Analysis
This compound can act as an initiator during the synthesis of propargyl-terminated polylactide by bulk ring-opening polymerization . It can also be used as a reactant to synthesize α-methylene cyclic carbonates by reacting with carbon dioxide .Molecular Structure Analysis
The IUPAC Standard InChI for this compound is InChI=1S/C12H14O/c1-3-12(2,13)10-9-11-7-5-4-6-8-11/h4-8,13H,3H2,1-2H3 . The IUPAC Standard InChIKey is MTBIBEIZKLZPIM-UHFFFAOYSA-N .Chemical Reactions Analysis
This compound can be used as a reactant to synthesize α-methylene cyclic carbonates by reacting with carbon dioxide . It can also be used in the synthesis of 2,6,9-trisubstituted purine-based CDK inhibitors .Physical And Chemical Properties Analysis
The molecular weight of this compound is 174.2390 . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
Synthesis and Electrophile-Induced Cyclization Reactions
3-Methyl-1-phenylpent-1-yn-3-ol is utilized in the synthesis of various compounds through electrophile-induced cyclization reactions. A study demonstrates the synthesis of 3-methyl-1-methylsulfonylpenta-1,2,4-triene from 3-methylpent-1-en-4-yn-3-ol using methylsulfinyl chloride. This process leads to the formation of various compounds depending on the electrophiles used, demonstrating the chemical's versatility in synthetic chemistry (Christov & Ivanov, 2004).
As a Key Intermediate in Vitamin E Synthesis
This compound plays a role in the stereoselective synthesis of natural α-tocopherol (vitamin E). The aldehyde derived from it is reduced to form 2-methyl-5-phenylpent-4-en-1-ol, which is then converted into a key intermediate for the synthesis of vitamin E, showcasing its importance in the synthesis of essential nutrients (Fuganti & Grasselli, 1980).
Production of Biofuels
The compound is also important in metabolic engineering for the production of branched five-carbon (C5) alcohols, which are potential biofuels. Engineering a heterologous isoprenoid pathway in E. coli has been shown to produce 3-methyl-3-buten-1-ol, 3-methyl-2-buten-1-ol, and 3-methyl-1-butanol, which are important as biofuels and platform chemicals (George et al., 2015).
Other Applications
Additionally, this compound is involved in various other chemical processes and syntheses, such as the dimerisation of monosubstituted α-hydroxyacetylenes, synthesis of differentially protected chiral pentane-1,3,5-triol derivatives, asymmetric synthesis by chiral ruthenium complexes, and cobalt-catalyzed aerobic oxidation of bishomoallylic alcohols. These studies showcase the compound's diverse applications in organic synthesis and chemical research (Singer & Wilkinson, 1968), (Burns, Gill, & Saubern, 1997), (Matteoli et al., 1984), (Menéndez Pérez & Hartung, 2009).
Mechanism of Action
Target of Action
3-Methyl-1-phenylpent-1-yn-3-ol, also known as 1-Phenyl-3-methyl-1-pentyn-3-ol, is a complex organic compound. The primary target of this compound is the hepatic P4503A enzyme in mice . This enzyme plays a crucial role in the metabolism of xenobiotics and endogenous compounds.
Mode of Action
The compound interacts with its target, the hepatic P4503A enzyme, and induces its activity . This induction leads to changes in the metabolic processes within the liver cells, affecting the breakdown and elimination of various substances.
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on its induction of the hepatic P4503A enzyme. This could potentially lead to increased metabolism and elimination of certain drugs and toxins, thereby influencing their therapeutic efficacy and toxicity .
properties
IUPAC Name |
3-methyl-1-phenylpent-1-yn-3-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O/c1-3-12(2,13)10-9-11-7-5-4-6-8-11/h4-8,13H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTBIBEIZKLZPIM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C#CC1=CC=CC=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10883785 | |
Record name | 1-Pentyn-3-ol, 3-methyl-1-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10883785 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1966-65-0 | |
Record name | 3-Methyl-1-phenyl-1-pentyn-3-ol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1966-65-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Pentyn-3-ol, 3-methyl-1-phenyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001966650 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Pentyn-3-ol, 3-methyl-1-phenyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1-Pentyn-3-ol, 3-methyl-1-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10883785 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methyl-1-phenylpent-1-yn-3-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.196 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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